N-(2,4-dichlorophenyl)-2-(2-pyrimidinylthio)acetamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-pyrimidin-2-ylsulfanylacetamide
• InChI: InChI=1S/C12H9Cl2N3OS/c13-8-2-3-10(9(14)6-8)17-11(18)7-19-12-15-4-1-5-16-12/h1-6H,7H2,(H,17,18)
• InChI Key: SAJAZVMHVMUDLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)SCC(=O)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C12H9Cl2N3OS
• Molecular Weight: 314.2 g/mol

Description

N-(2,4-dichlorophenyl)-2-(2-pyrimidinylthio)acetamide, also known as DCPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DCPA is a thiazole derivative that has been used in various fields of research, including biochemistry, pharmacology, and toxicology. In

Mechanism of Action

The mechanism of action of N-(2,4-dichlorophenyl)-2-(2-pyrimidinylthio)acetamide is not fully understood, but it is believed to act as a thiol-reactive agent, forming covalent bonds with thiol groups on proteins. This can lead to the inhibition of various enzymes and other proteins, which can have downstream effects on various cellular processes. This compound has also been shown to induce oxidative stress and apoptosis in cancer cells, which may contribute to its potential as a cancer treatment.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound vary depending on the concentration and duration of exposure. In vitro studies have shown that this compound can inhibit the activity of various enzymes, including acetylcholinesterase and xanthine oxidase. This compound has also been shown to induce oxidative stress and apoptosis in cancer cells, which may contribute to its potential as a cancer treatment. In vivo studies have shown that this compound can cause liver and kidney damage at high doses, but the exact mechanism of toxicity is not fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dichlorophenyl)-2-(2-pyrimidinylthio)acetamide in lab experiments is its ability to selectively target thiol groups on proteins, which can be useful for studying specific biochemical processes. This compound also has potential applications in drug discovery, as it has been shown to have anticancer and anti-inflammatory properties. However, one limitation of using this compound in lab experiments is its potential toxicity at high doses, which can limit its use in certain studies.

Future Directions

There are several future directions for research on N-(2,4-dichlorophenyl)-2-(2-pyrimidinylthio)acetamide. One area of interest is in the development of this compound derivatives with improved selectivity and efficacy. Another area of research is in the investigation of the potential therapeutic applications of this compound in various diseases, including cancer and inflammation. Additionally, more research is needed to fully understand the mechanism of action and toxicity of this compound, which could lead to the development of safer and more effective thiol-reactive agents for use in scientific research.

Synthesis Methods

N-(2,4-dichlorophenyl)-2-(2-pyrimidinylthio)acetamide can be synthesized using a variety of methods, including the reaction of 2,4-dichlorophenyl isothiocyanate with 2-aminopyrimidine in the presence of a base such as potassium carbonate. Other methods include the reaction of 2,4-dichlorophenyl isocyanate with 2-mercaptopyrimidine or the reaction of 2,4-dichlorophenyl isothiocyanate with 2-mercaptopyrimidine in the presence of a base. The yield of this compound can vary depending on the method used, but typically ranges from 50-80%.

Scientific Research Applications

N-(2,4-dichlorophenyl)-2-(2-pyrimidinylthio)acetamide has been extensively studied for its potential applications in scientific research. One of the main areas of research has been in the field of biochemistry, where this compound has been used as a tool to study the role of thiazole derivatives in various biochemical processes. This compound has also been used in pharmacology research to investigate its potential as a drug candidate for various diseases, including cancer and inflammation. In toxicology research, this compound has been used to study its effects on various organ systems, including the liver and kidneys.